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Compound of Interest

Compound Name: 3,4-Benzocoumarin

Cat. No.: B1222585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 3,4-
Benzocoumarin, intended to inform researchers, scientists, and professionals in drug

development about its safe handling, potential hazards, and relevant biological activities.

Chemical and Physical Properties
3,4-Benzocoumarin, a derivative of coumarin, possesses a fused benzene ring at the 3 and 4

positions of the coumarin scaffold.[1] This structural feature enhances its π-conjugation and

influences its physical and biological properties.[2]

Property Value Reference

CAS Number 6051-93-0 Sigma-Aldrich MSDS

Molecular Formula C₁₃H₈O₂ Sigma-Aldrich MSDS

Molecular Weight 196.20 g/mol Sigma-Aldrich MSDS

Appearance White to off-white powder Sigma-Aldrich MSDS

Melting Point 221-222 °C [3]

Solubility Soluble in DMSO [2]

Storage Temperature 2-8°C Sigma-Aldrich MSDS
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Hazard Identification and Safety Precautions
According to the Material Safety Data Sheet from Sigma-Aldrich, 3,4-Benzocoumarin is

classified as an irritant.

Hazard Statement GHS Classification Precautionary Measures

Causes skin irritation Skin Irritation (Category 2) H315

Causes serious eye irritation Eye Irritation (Category 2A) H319

May cause respiratory irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate filter if dusts

are generated.

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Get

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Firefighting Measures
Aspect Information

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.

Firefighter Protection
Wear self-contained breathing apparatus for

firefighting if necessary.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3,4-Benzocoumarin are

not publicly available. However, the hazard classifications provided in the Safety Data Sheet

(SDS) are typically determined using standardized methodologies, such as those outlined by

the Organisation for Economic Co-operation and Development (OECD). The following are

generalized protocols for the types of studies that would be conducted.
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: Albino rabbit.

Procedure: A small area of the rabbit's fur is clipped. 0.5 mL (for liquids) or 0.5 g (for solids

and semi-solids) of the test substance is applied to the test site. The site is covered with a

gauze patch and semi-occlusive dressing.

Observation Period: The dressing is removed after 4 hours, and the skin is observed for

erythema and edema at 1, 24, 48, and 72 hours after patch removal.

Scoring: The degree of irritation is scored based on a standardized scale.
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Figure 1: Generalized workflow for an acute dermal irritation study.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To assess the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Albino rabbit.
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Procedure: A single dose of 0.1 mL (for liquids) or 0.1 g (for solids) of the test substance is

instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Scoring: The cornea, iris, and conjunctiva are evaluated and scored according to a

standardized system.
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Figure 2: Generalized workflow for an acute eye irritation study.

Biological Activity and Signaling Pathways
Coumarin derivatives are known to exhibit a wide range of biological activities. While specific

signaling pathways for 3,4-Benzocoumarin are not extensively documented, research on

related benzocoumarins and coumarins provides insights into their potential mechanisms of

action.

Potential as an Enzyme Inhibitor
Coumarins are known to interact with various enzymes. For instance, some coumarin

derivatives act as inhibitors of cytochrome P450 enzymes, which are involved in the

metabolism of xenobiotics.[3] Additionally, certain coumarin-based compounds have shown

inhibitory activity against enzymes like dipeptidyl peptidase-IV (DPP-IV), which is a target in

diabetes treatment.[4]
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Anti-inflammatory and Antioxidant Activity
Many coumarin derivatives possess anti-inflammatory and antioxidant properties.[5] These

effects may be mediated through the modulation of key signaling pathways involved in

inflammation and oxidative stress, such as the Nuclear Factor-kappa B (NF-κB) and the

Nuclear factor erythroid 2-related factor 2 (Nrf2) pathways.[6]

NF-κB Pathway: This pathway is a central regulator of inflammation. Coumarins may inhibit

the activation of NF-κB, thereby reducing the expression of pro-inflammatory genes.

Nrf2 Pathway: The Nrf2 signaling pathway is a primary cellular defense mechanism against

oxidative stress. Some coumarins can activate Nrf2, leading to the expression of antioxidant

and cytoprotective genes.
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Figure 3: Potential signaling pathways modulated by 3,4-Benzocoumarin.
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Conclusion
3,4-Benzocoumarin is a chemical compound that requires careful handling due to its irritant

properties. Researchers and drug development professionals should adhere to the safety

precautions outlined in this guide and the official Safety Data Sheet. While its specific biological

mechanisms are still under investigation, the broader class of coumarins demonstrates

significant potential for therapeutic applications, particularly in the areas of anti-inflammatory

and antioxidant activity. Further research into the precise signaling pathways affected by 3,4-
Benzocoumarin is warranted to fully elucidate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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